![molecular formula C21H21N5O2 B5652089 N-[2-(1H-imidazol-1-yl)benzyl]-5-oxo-1-(3-pyridinylmethyl)-3-pyrrolidinecarboxamide](/img/structure/B5652089.png)
N-[2-(1H-imidazol-1-yl)benzyl]-5-oxo-1-(3-pyridinylmethyl)-3-pyrrolidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related imidazo[1,2-a]pyridine derivatives often involves multi-step reactions, starting from simple precursors to more complex structures. For example, a novel synthesis of hexahydro-1H-pyrrolo[1,2-a]imidazoles highlights the use of benzotriazole and N-phenylethylenediamine in a process that can yield diverse substituted pyrroloimidazoles through reactions with Grignard reagents, allylsilanes, and silyl ethers (Katritzky et al., 2000). This methodology could potentially be adapted for the synthesis of N-[2-(1H-imidazol-1-yl)benzyl]-5-oxo-1-(3-pyridinylmethyl)-3-pyrrolidinecarboxamide by selecting appropriate starting materials and reaction conditions.
Molecular Structure Analysis
The structure of compounds related to the query molecule has been elucidated using various spectroscopic techniques. For instance, the characterization of 1-(cyclohexylmethyl)-2-(pyridin-2-yl)-1H-benzo[d]imidazole was performed using IR, NMR, and UV-vis spectroscopy, complemented by single-crystal X-ray diffraction (Özdemir et al., 2016). These analytical methods provide a detailed understanding of the molecular geometry, electronic structure, and bonding patterns, essential for the analysis of N-[2-(1H-imidazol-1-yl)benzyl]-5-oxo-1-(3-pyridinylmethyl)-3-pyrrolidinecarboxamide.
Chemical Reactions and Properties
The chemical reactivity of imidazo[1,2-a]pyridine derivatives, similar to the query compound, involves interactions at various functional groups leading to diverse products. A study focusing on the regiospecific synthesis of imidazo[1,2-a]pyridines describes a metal-free, three-component reaction facilitating the formation of C-N, C-O, and C-S bonds (Cao et al., 2014). This showcases the versatility of such compounds in undergoing a range of chemical transformations, which could be relevant for functionalizing the core structure of N-[2-(1H-imidazol-1-yl)benzyl]-5-oxo-1-(3-pyridinylmethyl)-3-pyrrolidinecarboxamide.
properties
IUPAC Name |
N-[(2-imidazol-1-ylphenyl)methyl]-5-oxo-1-(pyridin-3-ylmethyl)pyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N5O2/c27-20-10-18(14-26(20)13-16-4-3-7-22-11-16)21(28)24-12-17-5-1-2-6-19(17)25-9-8-23-15-25/h1-9,11,15,18H,10,12-14H2,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVBQMNVBJDOWOX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)CC2=CN=CC=C2)C(=O)NCC3=CC=CC=C3N4C=CN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(1H-imidazol-1-yl)benzyl]-5-oxo-1-(3-pyridinylmethyl)-3-pyrrolidinecarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.